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Compound of Interest

Compound Name: 3-(Cyclohexylamino)propanenitrile

Cat. No.: B1582428

For Researchers, Scientists, and Drug Development Professionals

Introduction and Overview

3-(Cyclohexylamino)propanenitrile, registered under CAS number 702-03-4, is a bifunctional
organic molecule featuring a secondary amine and a nitrile group.[1][2][3] Its structure,
combining a bulky, lipophilic cyclohexyl moiety with a reactive propionitrile chain, makes it a
versatile intermediate in organic synthesis. While direct applications in drug development are
not extensively documented, its constituent functional groups are prevalent in a wide array of
pharmacologically active compounds. The secondary amine can act as a nucleophile or a
base, and the nitrile group can be hydrolyzed to a carboxylic acid, reduced to a primary amine,
or used in the formation of various heterocyclic systems. This guide provides a comprehensive
overview of its synthesis, characterization, safety, and potential utility in research and
development.

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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